Cas no 173208-24-7 (2-bromo-N-(prop-2-yn-1-yl)acetamide)
173208-24-7 structure
Product Name:2-bromo-N-(prop-2-yn-1-yl)acetamide
CAS No:173208-24-7
MF:C5H6BrNO
MW:176.01124048233
CID:1357223
PubChem ID:11159617
Update Time:2025-04-20
2-bromo-N-(prop-2-yn-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-n-prop-2-ynylacetamide
- AKOS012991056
- 2-bromo-N-propynylacetamide
- 2-bromo-N-(propargyl)acetamide
- 2-bromo-N-(prop-2-ynyl)acetamide
- 2-bromoacetyl propargylamide
- 2-bromo-N-(prop-2-yn-1-yl)acetamide
- 2-bromo-N-propargylacetamide
- N-propargyl bromoacetamide
- N-(propargyl)-bromacetamide
- 2-bromo-N-prop-2-ynyl-acetamide
- ZINC38312370
- AKOS012991056; 2-bromo-N-propynylacetamide; 2-bromo-N-(propargyl)acetamide; 2-bromo-N-(prop-2-ynyl)acetamide; 2-bromoacetyl propargylamide; 2-bromo-N-(prop-2-yn-1-yl)acetamide; 2-bromo-N-propargylacetamide; N-propargyl bromoacetamide; N-(propargyl)-bromacetamide; 2-bromo-N-prop-2-ynyl-acetamide; ZINC38312370;
- SCHEMBL943052
- DTXSID20457193
- 2-Bromo-N-2-propyn-1-ylacetamide
- AT23362
- CS-0308724
- 173208-24-7
- SY150087
- MFCD14636647
- EN300-129190
- A1-11913
- DB-085979
- FDXPMNDORQBUDN-UHFFFAOYSA-N
- 2-Bromo-N-(prop-2-yn-1-yl)acetamide-B2431
-
- Inchi: 1S/C5H6BrNO/c1-2-3-7-5(8)4-6/h1H,3-4H2,(H,7,8)
- InChI Key: FDXPMNDORQBUDN-UHFFFAOYSA-N
- SMILES: BrCC(NCC#C)=O
Computed Properties
- Exact Mass: 174.96328
- Monoisotopic Mass: 174.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 57-60℃
- Boiling Point: 306.5±27.0 °C at 760 mmHg
- Flash Point: 139.1±23.7 °C
- PSA: 29.1
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-bromo-N-(prop-2-yn-1-yl)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-bromo-N-(prop-2-yn-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B464593-10mg |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B464593-50mg |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B464593-100mg |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-129190-0.05g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 0.05g |
$91.0 | 2023-02-15 | |
| Enamine | EN300-129190-0.1g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 0.1g |
$136.0 | 2023-02-15 | |
| Enamine | EN300-129190-0.25g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 0.25g |
$194.0 | 2023-02-15 | |
| Enamine | EN300-129190-0.5g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 0.5g |
$363.0 | 2023-02-15 | |
| Enamine | EN300-129190-1.0g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-129190-2.5g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 2.5g |
$949.0 | 2023-02-15 | |
| Enamine | EN300-129190-5.0g |
2-bromo-N-(prop-2-yn-1-yl)acetamide |
173208-24-7 | 95% | 5.0g |
$1406.0 | 2023-02-15 |
2-bromo-N-(prop-2-yn-1-yl)acetamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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